Cas no 2230808-57-6 (4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline)

• Product Name: 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline
• CAS No: 2230808-57-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5154991
• PubChem ID: 137965625
• Update Time: 2025-06-13

4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C12H16N2O3/c1-17-7-5-9-4-6-13-12-8-10(14(15)16)2-3-11(9)12/h2-3,8-9,13H,4-7H2,1H3
• InChI Key： MNWPADVMZZFNAK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC([N+]([O-])=O)=C2)C(CCOC)CC1

Additional information on 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline (CAS No. 2230808-57-6)

The compound 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline (CAS No. 2230808-57-6) is a specialized nitrogen-containing heterocycle with significant potential in pharmaceutical and material science research. Its unique structure combines a tetrahydroquinoline core with a methoxyethyl side chain and a nitro functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, fluorescence probes, and organic electronics.

In recent years, the demand for nitro-substituted heterocycles like 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline has surged, driven by their role in developing antimicrobial agents and central nervous system (CNS) therapeutics. The nitro group enhances electron-withdrawing properties, which is critical for designing enzyme inhibitors and receptor modulators. Meanwhile, the methoxyethyl moiety improves solubility and bioavailability, addressing a common challenge in medicinal chemistry.

From a synthetic perspective, CAS No. 2230808-57-6 is often explored via catalytic hydrogenation or microwave-assisted reactions, reflecting modern trends toward green chemistry and energy-efficient synthesis. These methods align with the growing emphasis on sustainable laboratory practices, a topic frequently searched in academic and industrial forums. The compound’s UV-visible absorption properties also make it relevant for photodynamic therapy research, another trending area in cancer treatment studies.

Analytical characterization of 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These techniques ensure precise quality control, a priority for researchers sourcing compounds for high-throughput screening. The compound’s stability under various pH conditions is another focus, particularly for formulations targeting oral drug delivery.

Beyond pharmaceuticals, this compound’s electron-deficient quinoline scaffold has implications in organic light-emitting diodes (OLEDs) and photocatalysis. Its nitro-aromatic segment can participate in click chemistry reactions, enabling modular derivatization—a strategy popularized by recent Nobel Prize-winning advancements. Such interdisciplinary applications resonate with searches for multifunctional organic materials and cross-coupling reaction substrates.

In summary, 4-(2-methoxyethyl)-7-nitro-1,2,3,4-tetrahydroquinoline (CAS No. 2230808-57-6) represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual utility in life sciences and material engineering underscores the convergence of these fields, a theme dominating contemporary scientific discourse. As synthetic methodologies evolve, this compound will likely remain a key player in innovative molecular design.